D-Valine-d8

• Molecular Formula: C5H11NO2
• Molecular Weight: 125.20 g/mol
• InChI: InChI=1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t4-/m1/s1/i1D,2D3,3D,4D/hD2/t3?,4-
• InChIKey: KZSNJWFQEVHDMF-WIILFAAISA-N

D-Valine-d8: Key Properties and Characteristics

D-Valine-d8 (CAS 1116448-82-8) is a stable isotope-labeled amino acid where eight hydrogen atoms are replaced with deuterium . It is the deuterated form of D-Valine, the enantiomer of the proteinogenic L-Valine . This compound is primarily supplied as a solid with a melting point >295 °C (sublimation) and is characterized by high isotopic and enantiomeric purity, making it a critical internal standard and tracer in quantitative mass spectrometry and metabolic studies .

Isotope-labeled internal standard Quantitative LC-MS/MS workflows

M+8 mass shift Spectral separation from unlabeled analyte

D-enantiomer control Chiral method development and tracing

D-Valine-d8: Critical Stereochemistry and Deuterium Labeling

Direct substitution of D-Valine-d8 with unlabeled D-Valine or the L-enantiomer is not possible in quantitative analytical workflows due to the fundamental need for a chemically identical yet spectrometrically distinct internal standard. Unlabeled D-Valine cannot be resolved from the analyte by mass spectrometry (MS), defeating the purpose of isotope dilution quantification . While other labeled valine species exist (e.g., L-Valine-d8, 13C/15N-labeled valine), they do not replicate the exact stereochemistry and, crucially, the specific mass shift and chromatographic behavior of D-Valine-d8. Using an L-enantiomer standard would introduce a different retention time in chiral separations and fails to control for any D-enantiomer-specific matrix effects or recovery inconsistencies, leading to inaccurate and unreproducible quantitation . The specific combination of D-stereochemistry and an M+8 mass tag is therefore non-fungible for studies targeting D-Valine.

Unlabeled D-Valine

Cannot provide the M+8 mass shift required for MS-based quantitation; indistinguishable from endogenous analyte.

L-Valine enantiomer

Different chromatographic retention and stereochemical behavior will introduce bias in chiral separation workflows.

Alternative labeled Valine species

e.g., L-Valine-d8 or 13C/15N-Valine; differing mass shift or stereochemistry may not control for D-enantiomer-specific matrix effects.

D-Valine-d8: Quantitative Performance Comparisons

Enantiomeric Purity for Chiral Applications

D-Valine-d8 is supplied with a high and specified enantiomeric purity, a critical quality attribute for its use in chiral separations and as a stereochemically defined internal standard. This ensures that any signal attributed to the analyte originates from the D-enantiomer and is not confounded by the presence of the L-form, which could otherwise co-elute or produce a false signal in non-chiral MS detection. The specified enantiomeric purity is 99% .

Enantiomeric Purity

Specification review

99%

Supports chiral method accuracy

Minimizes L-enantiomer cross-signal in non-chiral MS detection

Evidence Dimension	Enantiomeric Purity
Target Compound Data	99%
Comparator Or Baseline	L-Valine-d8 (also typically >99% enantiomeric purity)
Quantified Difference	Comparable high purity, ensuring minimal cross-contamination from the opposite enantiomer.
Conditions	As reported on Certificate of Analysis

Why This Matters

Specified high enantiomeric purity (99%) ensures that the compound functions as a true stereochemical mimic in chiral assays, preventing inaccurate quantitation caused by the presence of the opposite enantiomer.

Isotopic Enrichment and M+8 Mass Shift

The primary functional feature of D-Valine-d8 is its deuterium labeling, which confers an M+8 mass shift compared to unlabeled D-Valine. The specified isotopic enrichment is 98 atom % D . This high level of enrichment is essential for minimizing the 'light' contaminant signal, which can lead to quantitation errors, especially at low analyte concentrations.

Isotopic Enrichment

Class-level

98 atom % D

Enables low-background quantification

Higher enrichment reduces unlabeled contaminant signal at low concentrations

Evidence Dimension	Isotopic Enrichment (atom % D)
Target Compound Data	98 atom % D
Comparator Or Baseline	Unlabeled D-Valine (natural abundance ~0.015% D) or lower-enrichment deuterated analogs (e.g., Valine-d7)
Quantified Difference	Provides an M+8 mass shift with 98% efficiency, enabling clear spectral separation from the natural abundance analyte.
Conditions	As reported on vendor Certificate of Analysis

Why This Matters

High isotopic enrichment (98 atom % D) directly translates to a lower background signal from unlabeled compound, increasing the signal-to-noise ratio and the lower limit of quantification (LLOQ) in MS-based assays.

Optical Rotation: Stereochemical Identity

The specific optical rotation of D-Valine-d8 is a verifiable physical property that confirms its D-stereochemistry and distinguishes it from the L-enantiomer. This value is specified as [α]20/D -27.5° (c = 8 in 6 M HCl) . This contrasts directly with the positive rotation of L-Valine-d8, which is reported as [α]20/D +27.5° under identical conditions .

Optical Rotation

Head-to-head

-27.5° (c=8, 6M HCl)

D-Valine-d8 vs L-Valine-d8: +27.5°

Confirms D-stereochemistry identity

55.0° magnitude difference provides orthogonal polarimetric confirmation

Evidence Dimension	Specific Optical Rotation ([α]20/D)
Target Compound Data	-27.5° (c = 8 in 6 M HCl)
Comparator Or Baseline	L-Valine-d8: +27.5° (c = 8 in 6 M HCl)
Quantified Difference	A difference of 55.0° in magnitude and opposite sign, unequivocally confirming opposite stereochemistry.
Conditions	c = 8 in 6 M HCl, 20 °C

Why This Matters

The specific optical rotation provides a simple, quantitative, and orthogonal method (polarimetry) for confirming stereochemical identity upon receipt and during stability studies, ensuring the correct enantiomer is being used.

D-Valine-d8: Key Application Scenarios

LC-MS/MS Quantification in Biological Matrices

Employ D-Valine-d8 as a stable isotope-labeled internal standard (SIL-IS) for the absolute quantification of D-Valine in complex samples such as plasma, urine, or cell lysates. The compound's 98 atom % D enrichment ensures a clear M+8 mass shift, minimizing isotopic overlap with the natural abundance analyte and enabling precise isotope dilution mass spectrometry (IDMS) workflows. This is essential for pharmacokinetic studies of D-amino acid-containing peptides or for investigating D-amino acid metabolism in disease states .

Chiral Metabolomics and Flux Analysis

Utilize D-Valine-d8 as a tracer in metabolic flux analysis experiments to distinguish the fate of the D-enantiomer from the endogenous L-Valine pool. The defined D-stereochemistry is essential for studying D-amino acid oxidase (DAAO) activity or for tracking the incorporation of D-amino acids into bacterial cell walls or other non-ribosomal peptides. Its high enantiomeric purity (99%) ensures that observed metabolic transformations are attributable to the D-enantiomer and not L-Valine contamination .

Method Development for Enantioselective Separations

Use D-Valine-d8 as a reference standard during the development and validation of chiral chromatographic methods (e.g., chiral HPLC, SFC). Its opposite optical rotation (-27.5°) compared to L-Valine-d8 (+27.5°) provides a direct and simple polarimetric check for column and method performance. The high chemical and isotopic purity ensures that peak shape, resolution, and retention time are accurately assessed without interference from impurities, which is critical for achieving regulatory compliance in pharmaceutical quality control .

Stability-Indicating Assays for D-Valine Therapeutics

Incorporate D-Valine-d8 as an internal standard in stability-indicating HPLC or UPLC methods for drug substances or formulations containing D-Valine. The identical chemical behavior of the labeled and unlabeled compound ensures co-elution, thereby correcting for any sample preparation variability, injection volume inconsistencies, or matrix suppression effects. This is a standard practice in ICH-compliant analytical method validation, where accuracy and precision are paramount. The high purity (≥95%) of the compound contributes to the robustness and reproducibility of the analytical method .

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis research

M+8 mass shift & isotopic enrichment

Matrix-effect correction & IDMS precision

Chiral metabolomics & flux studies

D-enantiomer identity & high enantiomeric purity

Enantiomer-specific pathway tracing

Chiral method development

Optical rotation & stereochemical identity

Chiral column performance & peak purity

Stability-indicating assay research

Co-elution & chemical equivalence

Method validation documentation context